Cas no 209051-17-2 (1-(4-chlorophenyl)ethyl(propyl)amine)

• Product Name: 1-(4-chlorophenyl)ethyl(propyl)amine
• CAS No: 209051-17-2
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5173887
• PubChem ID: 10198084
• Update Time: 2025-07-20

1-(4-chlorophenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-α-methyl-N-propyl-
• n-(1-(4-Chlorophenyl)ethyl)propan-1-amine
• 1-(4-chlorophenyl)ethyl(propyl)amine

• Inchi： 1S/C11H16ClN/c1-3-8-13-9(2)10-4-6-11(12)7-5-10/h4-7,9,13H,3,8H2,1-2H3
• InChI Key： RNVHSKIDXUZHBA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(C)NCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-chlorophenyl)ethyl(propyl)amine

Comprehensive Analysis of 1-(4-chlorophenyl)ethyl(propyl)amine (CAS No. 209051-17-2): Properties, Applications, and Industry Trends

The chemical compound 1-(4-chlorophenyl)ethyl(propyl)amine (CAS No. 209051-17-2) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a chlorinated aromatic amine, it serves as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its molecular formula C₁₁H₁₆ClN and precise amine functional group configuration make it valuable for structure-activity relationship (SAR) studies.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 1-(4-chlorophenyl)ethyl(propyl)amine. Researchers are exploring catalytic asymmetric synthesis methods to improve yield and enantioselectivity, addressing growing demand for chiral amine building blocks in drug discovery. The compound's 4-chlorophenyl moiety contributes to enhanced lipophilicity, a property increasingly studied for blood-brain barrier permeability in CNS drug development.

From an industrial perspective, 209051-17-2 has shown promise in crop protection formulations, with its structural features enabling pest resistance management. However, manufacturers must comply with evolving REACH regulations and environmental persistence guidelines. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, especially given the compound's potential regioisomer formation during synthesis.

The thermal stability of 1-(4-chlorophenyl)ethyl(propyl)amine (decomposition point >200°C) makes it suitable for high-temperature reactions, while its hydrogen bonding capacity facilitates molecular recognition in supramolecular chemistry applications. Patent literature reveals growing utilization in allosteric modulator development, particularly for GPCR-targeted therapies - a hot topic in precision medicine research.

Supply chain data indicates rising global demand for CAS 209051-17-2, with particular growth in contract research organizations and custom synthesis markets. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain compound integrity. Recent studies have investigated its potential as a fluorescence quencher in bioimaging probes, expanding its utility beyond traditional applications.

Quality specifications for 1-(4-chlorophenyl)ethyl(propyl)amine typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants and residual solvents. The compound's logP value (predicted ~2.8) and pKa characteristics make it valuable for ADME modeling in drug design. Emerging research explores its derivatives for neuroprotective effects, though comprehensive toxicological profiles remain under investigation.

From a regulatory standpoint, proper safety data sheets must accompany all shipments of 209051-17-2, with particular attention to occupational exposure limits. The compound's crystalline form stability has become a focus area for pharmaceutical crystallization experts, especially regarding polymorph control in formulation development. Analytical reference standards are increasingly available to support GLP-compliant studies.

Market analysts note that 1-(4-chlorophenyl)ethyl(propyl)amine represents a growing segment in the fine chemicals sector, with projected CAGR of 6-8% through 2030. Its utility in heterocyclic compound synthesis and compatibility with flow chemistry systems position it well for automated synthesis platforms. Researchers continue to explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development.